Cas no 1105198-85-3 (1-(4-{[4-(furan-2-yl)-1,3-thiazol-2-yl]methyl}piperazin-1-yl)-2-phenylbutan-1-one)

• Product Name: 1-(4-{[4-(furan-2-yl)-1,3-thiazol-2-yl]methyl}piperazin-1-yl)-2-phenylbutan-1-one
• CAS No: 1105198-85-3
• MF: C₂₂H₂₅N₃O₂S
• MW: 395.517803907394
• CID: 6111795
• PubChem ID: 44060522
• Update Time: 2025-06-23

1-(4-{[4-(furan-2-yl)-1,3-thiazol-2-yl]methyl}piperazin-1-yl)-2-phenylbutan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-{[4-(furan-2-yl)-1,3-thiazol-2-yl]methyl}piperazin-1-yl)-2-phenylbutan-1-one
• 1-[4-[[4-(furan-2-yl)-1,3-thiazol-2-yl]methyl]piperazin-1-yl]-2-phenylbutan-1-one
• VU0643809-1
• F5461-1603
• AKOS024509252
• 1-(4-((4-(furan-2-yl)thiazol-2-yl)methyl)piperazin-1-yl)-2-phenylbutan-1-one
• 1105198-85-3

• Inchi： 1S/C22H25N3O2S/c1-2-18(17-7-4-3-5-8-17)22(26)25-12-10-24(11-13-25)15-21-23-19(16-28-21)20-9-6-14-27-20/h3-9,14,16,18H,2,10-13,15H2,1H3
• InChI Key： UFCPKFSQEAJUGP-UHFFFAOYSA-N
• SMILES： C(N1CCN(CC2=NC(C3=CC=CO3)=CS2)CC1)(=O)C(C1=CC=CC=C1)CC

Computed Properties

• Exact Mass: 395.16674822g/mol
• Monoisotopic Mass: 395.16674822g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 506
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 77.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on 1-(4-{[4-(furan-2-yl)-1,3-thiazol-2-yl]methyl}piperazin-1-yl)-2-phenylbutan-1-one

Chemical Profile of 1-(4-{[4-(furan-2-yl)-1,3-thiazol-2-yl]methyl}piperazin-1-yl)-2-phenylbutan-1-one (CAS No. 1105198-85-3) and Its Emerging Applications in Chemical Biology

The compound 1-(4-{[4-(furan-2-yl)-1,3-thiazol-2-yl]methyl}piperazin-1-yl)-2-phenylbutan-1-one, identified by its CAS number 1105198-85-3, represents a fascinating molecule with significant potential in the realm of chemical biology and pharmaceutical research. This compound belongs to a structurally complex class of heterocyclic derivatives, featuring a piperazine core linked to a phenylbutanone moiety, further functionalized with a furan and thiazole ring system. The unique arrangement of these pharmacophoric elements suggests multiple avenues for biological activity, particularly in modulating neurotransmitter systems and addressing inflammatory or metabolic disorders.

Recent advancements in computational chemistry and high-throughput screening have positioned this molecule as a promising candidate for further investigation. The presence of the furan and thiazole substructures is particularly noteworthy, as these motifs are well-documented for their ability to interact with biological targets such as enzymes and receptors. Specifically, the piperazine moiety is frequently incorporated into drugs due to its capacity to enhance binding affinity and selectivity, while the phenylbutanone backbone provides structural rigidity that can be fine-tuned for optimal pharmacokinetic properties.

In the context of modern drug discovery, the integration of such diverse structural features has been shown to yield compounds with enhanced multitarget engagement capabilities. For instance, studies have demonstrated that molecules containing both furan and thiazole rings can exhibit dual inhibition of key enzymes involved in metabolic pathways. This concept aligns with the growing emphasis on polypharmacology—a strategy that leverages multiple mechanisms of action to achieve synergistic therapeutic effects while minimizing side effects.

The synthesis of 1-(4-{[4-(furan-2-yl)-1,3-thiazol-2-yl]methyl}piperazin-1-yl)-2-phenylbutan-1-one involves multi-step organic transformations that highlight the synthetic ingenuity required to construct such intricate scaffolds. Key steps typically include nucleophilic substitution reactions between halogenated precursors and piperazine derivatives, followed by condensation reactions with appropriately substituted furan and thiazole compounds. The use of transition metal catalysts has been explored to improve yields and selectivity in these transformations, underscoring the intersection of organic chemistry and catalytic innovation.

From a computational perspective, molecular modeling techniques have been instrumental in predicting the binding modes of this compound at various biological targets. Docking studies indicate potential interactions with serotonergic receptors (e.g., 5-HT1A), which are implicated in anxiety disorders and neurodegenerative diseases. Additionally, preliminary simulations suggest that the phenylbutanone moiety may engage with G-protein coupled receptors (GPCRs), a vast superfamily involved in numerous physiological processes. These findings are particularly relevant given the increasing interest in GPCR modulators as therapeutic agents.

The chemical biology relevance of this compound is further underscored by its structural resemblance to known bioactive molecules. For example, analogs featuring similar piperazine-furan-thiazole motifs have been reported as scaffolds for antiviral and anti-inflammatory agents. By leveraging these established structural motifs while introducing novel functionalization patterns, researchers aim to discover compounds with improved efficacy or reduced toxicity compared to existing therapies. This approach exemplifies how medicinal chemistry builds upon decades of structural scaffolding knowledge accumulated through both success stories and failures.

Experimental validation through biological assays remains crucial for translating computational predictions into tangible therapeutic benefits. In vitro assays targeting enzymes such as cyclooxygenase (COX) or lipoxygenase (LOX) have provided initial insights into the compound's potential anti-inflammatory properties. Furthermore, cell-based assays using neuronal models have hinted at modulatory effects on neurotransmitter release pathways relevant to central nervous system disorders. While these preliminary results are encouraging, rigorous testing across multiple assay platforms is necessary before definitive conclusions can be drawn about its pharmacological profile.

The synthetic accessibility of key intermediates also plays a critical role in determining the feasibility of large-scale drug development programs involving this molecule. Recent advances in flow chemistry have enabled more efficient preparation of complex heterocyclic systems compared to traditional batch processing methods. Such innovations not only reduce production costs but also enhance scalability—a critical factor when transitioning from academic research to industrial applications. Moreover, green chemistry principles are increasingly being incorporated into synthetic routes for this class of compounds to minimize environmental impact while maintaining high yields.

The future directions for research on 1-(4-{[4-(furan-2-yl)-1,3-thiazol-2-yl]methyl}piperazin-1-yl)-2-phenylbutan-1-one will likely focus on optimizing its pharmacokinetic properties through structure-based design modifications. Techniques such as quantitative structure–activity relationship (QSAR) modeling can help identify which parts of the molecule contribute most significantly to biological activity or adverse effects (ADRs). By systematically modifying substituents while maintaining core structural integrity—such as replacing or rotating certain atoms—researchers can iteratively refine potency while reducing off-target interactions.

Collaborative efforts between synthetic chemists who design novel molecular architectures and biologists who perform functional characterization will be essential moving forward. Such interdisciplinary approaches are increasingly common in modern drug discovery pipelines because they combine expertise across different scientific domains into an integrated workflow that accelerates time-to-market for promising candidates like this one.